Cas no 929428-62-6 (1,4-dimethyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzene-1,4-dicarboxylate)

• Product Name: 1,4-dimethyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzene-1,4-dicarboxylate
• CAS No: 929428-62-6
• MF: C₂₂H₂₁NO₇
• MW: 411.404646635056
• CID: 6338880
• PubChem ID: 26841541
• Update Time: 2025-05-19

1,4-dimethyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzene-1,4-dicarboxylate
• F2095-0292
• AKOS002292036
• dimethyl 2-[(5-ethoxy-2-methyl-1-benzofuran-3-carbonyl)amino]benzene-1,4-dicarboxylate
• HMS3478I04
• 929428-62-6
• dimethyl 2-(5-ethoxy-2-methylbenzofuran-3-carboxamido)terephthalate

• Inchi： 1S/C22H21NO7/c1-5-29-14-7-9-18-16(11-14)19(12(2)30-18)20(24)23-17-10-13(21(25)27-3)6-8-15(17)22(26)28-4/h6-11H,5H2,1-4H3,(H,23,24)
• InChI Key： VYTZWQYEXNQDHN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=C(C(=O)OC)C=CC=2C(=O)OC)=O)C2C=C(C=CC1=2)OCC

Computed Properties

• Exact Mass: 411.13180201g/mol
• Monoisotopic Mass: 411.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1,4-dimethyl 2-(5-ethoxy-2-methyl-1-benzofuran-3-amido)benzene-1,4-dicarboxylate

Compound CAS No 929428-62-6: 1,4-Dimethyl 2-(5-Ethoxy-2-Methyl-1-Benzofuran-3-Amido)Benzene-1,4-Dicarboxylate

The compound with CAS No 929428-62-6, named 1,4-Dimethyl 2-(5-Ethoxy-2-Methyl-1-Benzofuran-3-Amido)Benzene-1,4-Dicarboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzofuran moiety and a dicarboxylate group. The presence of these functional groups makes it a versatile compound for further chemical modifications and applications.

Recent studies have highlighted the importance of benzofuran derivatives in the development of new pharmaceutical agents. The benzofuran ring system is known for its ability to interact with various biological targets, making it a valuable component in drug design. In the case of this compound, the substitution pattern on the benzofuran ring (specifically the ethoxy and methyl groups) plays a crucial role in determining its pharmacological properties.

The dicarboxylate group attached to the benzene ring provides additional functionality to this compound. Dicarboxylates are often used as intermediates in the synthesis of more complex molecules, including polyesters and other polymers. Furthermore, the dimethyl substitution on the benzene ring enhances the compound's stability and solubility properties, which are critical for its use in various chemical processes.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored the use of similar compounds in the development of anti-inflammatory agents and antioxidants. The combination of the benzofuran and dicarboxylate groups in this molecule creates a unique platform for further functionalization and optimization.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The synthesis typically begins with the preparation of the benzofuran derivative, followed by its coupling with the dicarboxylate moiety under appropriate conditions. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For instance, its melting point, solubility, and stability under thermal and oxidative conditions have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies provide valuable insights into its suitability for various industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in agricultural chemicals or other environmentally sensitive applications.

In conclusion, CAS No 929428-62-6 represents a valuable addition to the arsenal of organic compounds available for research and development. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations across multiple industries.